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Compound of Interest

Compound Name: Concanavalin A

Cat. No.: B1175209 Get Quote

Concanavalin A Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the stability and storage of Concanavalin A (ConA), along with

troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Concanavalin A powder?

A1: Lyophilized ConA powder is stable for years when stored correctly. For optimal long-term

stability, it should be stored at -20°C.[1][2] Some suppliers suggest storage below 0°C, which

provides a shelf-life of at least three years, or at 4°C for up to five years.[3]

Q2: What is the best way to store reconstituted Concanavalin A solutions?

A2: Once reconstituted, it is recommended to prepare single-use aliquots and store them

frozen at -20°C to avoid repeated freeze-thaw cycles, which can lead to a loss of activity. For

short-term storage, some fluorescently labeled ConA solutions can be kept at 2-8°C. However,

for unlabeled ConA in aqueous buffers, it is often recommended not to store the solution for

more than one day. The stability of the solution is significantly influenced by the buffer

composition.

Q3: What factors influence the stability and activity of Concanavalin A?

A3: Several factors are critical for maintaining the stability and biological activity of ConA:
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pH: The quaternary structure of ConA is pH-dependent. At a pH of 7.0 or higher, it exists as a

tetramer, while in acidic conditions (pH 4.5-5.5), it reversibly converts to a dimer. This change

in structure can affect its agglutination and mitogenic properties.

Metal Ions: ConA is a metalloprotein and requires the presence of both Calcium (Ca²⁺) and

Manganese (Mn²⁺) ions to bind to sugars. The absence of these ions will result in a loss of

its biological activity.

Temperature: Metal-free ConA can be irreversibly inactivated by heat, with aggregation

occurring at temperatures above 60°C. The presence of manganese ions can offer protection

against thermal aggregation.

Concentration of Salts: The solubility and stability of ConA in solution can be improved by

increasing the concentration of sodium chloride (NaCl) up to 1 M. Solutions of ConA in 1 M

NaCl can be frozen and thawed with minimal loss of activity. It is important to note that

potassium chloride (KCl) should not be used as a substitute for NaCl.

Q4: My reconstituted Concanavalin A solution appears hazy. Is this normal?

A4: Yes, a slightly hazy appearance in the reconstituted ConA solution can be normal. It is

generally advised not to filter the solution, as this may result in a loss of product.

Q5: Can I use Concanavalin A that has been repeatedly frozen and thawed?

A5: It is strongly advised to avoid repeated freezing and thawing of ConA solutions as this can

lead to a significant loss of activity. It is best practice to store the reconstituted lectin in single-

use aliquots.

Data Presentation
Table 1: Storage Conditions for Lyophilized Concanavalin A
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Storage Temperature Shelf Life Citations

-20°C ≥ 4 years

< 0°C 3 years

4°C 5 years

Table 2: Stability of Reconstituted Concanavalin A Solutions

Storage Condition Buffer Composition Stability Citations

Room Temperature

20 mM Tris HCl, 1 mM

CaCl₂, 0.5 mM MnCl₂,

pH 7.0 + 1 M NaCl

< 5% activity loss after

10 days

Room Temperature

20 mM Tris HCl, 1 mM

CaCl₂, 0.5 mM MnCl₂,

pH 7.0 + 0.2 M NaCl

8% activity loss after

10 days

Room Temperature

20 mM Tris HCl, 1 mM

CaCl₂, 0.5 mM MnCl₂,

pH 7.0 + 0.1 M NaCl

15% activity loss after

10 days

0-4°C

0.1 M Tris, 80 mM

Glycine, 3 mM CaCl₂,

3 mM MnCl₂, pH 5.0

No activity loss after

4-6 weeks

-20°C In aliquots
Recommended for

long-term storage

Aqueous Buffer (e.g.,

PBS)
Not specified

Not recommended for

more than one day

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Concanavalin
A

Preparation: Bring the vial of lyophilized ConA to room temperature before opening.
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Reconstitution: Add the appropriate volume of sterile phosphate-buffered saline (PBS) or

tissue culture medium to the vial to achieve the desired stock concentration (e.g., add 1.0 ml

for a 5 mg vial to get a 5 mg/ml solution).

Dissolving: Gently rotate the vial to dissolve the powder. Avoid vigorous shaking or vortexing,

as this can cause the protein to denature. The solution may appear slightly hazy.

Aliquoting and Storage: For long-term storage, dispense the reconstituted ConA into single-

use aliquots and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol 2: Hemagglutination Assay for Activity Testing
This assay determines the lowest concentration of ConA that will agglutinate a 2% suspension

of human red blood cells.

Cell Preparation: Prepare a 2% suspension of fresh human type A red blood cells in 0.01 M

Phosphate Buffered Saline (PBS) containing 0.1 mM calcium and 0.1 mM manganese, at a

pH of 6.8.

Serial Dilution: Prepare serial dilutions of the reconstituted ConA solution in the same buffer.

Incubation: Mix equal volumes of the red blood cell suspension and each ConA dilution in the

wells of a microtiter plate.

Observation: Incubate the plate at 25°C for 1 hour.

Analysis: The agglutination activity is defined as the lowest concentration of ConA that

causes visible agglutination of the red blood cells.

Troubleshooting Guides
Issue 1: Low or No Biological Activity (e.g., poor T-cell
mitogenesis or agglutination)
This is a common issue that can arise from several factors related to the stability and handling

of ConA.
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Preparation Phase

Incubation Phase

Outcome

Start with fresh, healthy cells

Activate ConA beads at 4°C

Incubate cells and beads for a short duration (≤ 5 min)

Minimize physical agitation (gentle mixing)

Reduced bead clumping and reliable results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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